1-Chloropentane

• CAS: 29656-63-1
• Molecular Formula: C5H11Cl
• Molecular Weight: 106.59 g/mol
• SMILES: CCCCCCl
• InChI: InChI=1S/C5H11Cl/c1-2-3-4-5-6/h2-5H2,1H3
• InChIKey: SQCZQTSHSZLZIQ-UHFFFAOYSA-N
• Solubility: In water, 197 mg/L at 25 °C; Insoluble in water; Miscible with alcohol, ether; Miscible with ethanol, ethyl ether; soluble in benzene, carbon tetrachloride; very soluble in chloroform

Researchers needing precise volumetric control in hydrocarbon formulations face unpredictable mixing with generic alkyl halides. 1-Chloropentane solves this via its distinct S-shaped excess molar volume (VE) profile with n-hexane, enabling rational solvent design. Its intermediate chain length also provides predictable free-radical chlorination isomer distribution for efficient synthesis of target dichloropentane regioisomers. Verified Kovats retention indices (754 on DB-5) support its use as a GC-MS reference standard.

1-Chloropentane Physicochemical Overview & Sourcing

1-Chloropentane (n-amyl chloride, n-pentyl chloride) is a straight-chain primary alkyl halide with the molecular formula C5H11Cl and a molar mass of 106.59 g/mol . It is a colorless, flammable liquid that is practically insoluble in water (197 mg/L at 25°C) but miscible with common organic solvents including alcohols, ethers, benzene, and chloroform [1]. Standard physicochemical parameters include a boiling point range of 107-108°C (lit.), a density of 0.882 g/mL at 25°C, a refractive index of n20/D 1.412, and a flash point of 12°C (closed cup) [1][2]. This compound serves as a key alkylating agent and intermediate in organic synthesis, valued for introducing the pentyl group into target molecules [2].

1

Alkylating agent for C5-pentyl group introduction.

2

Synthetic intermediate in organic and free-radical chemistry.

3

Solution thermodynamics probe for chloroalkane-solvent interaction studies.

• [1] Restek. 1-Chloropentane (CAS 543-59-9). EZGC and EZLC Online Software Suite. View Source
• [2] Baidu Baike. 1-Chloropentane. Science Encyclopedia. View Source

1-Chloropentane vs 1-Chlorobutane and 1-Chlorohexane

Within the homologous series of 1-chloroalkanes (e.g., 1-chlorobutane, 1-chloropentane, 1-chlorohexane), simple substitution is not always chemically or economically viable due to quantifiable differences in thermodynamic behavior, solution properties, and reaction selectivity [1][2]. While these compounds share similar functional group reactivity, their extended alkyl chains impart distinct physicochemical properties that can critically affect reaction outcomes. For instance, 1-chloropentane exhibits specific excess molar volumes (VE) and mixing enthalpies when blended with solvents like alkanes or esters, which differ from those of its shorter or longer chain analogs [1][2]. These differences can impact separation processes, formulation stability, and even the selectivity of certain reactions, such as free-radical chlorination [3]. The following evidence guide quantifies these critical points of divergence, providing a scientific basis for selecting 1-chloropentane over its closest in-class alternatives.

Property / Behavior

Chain-Length Mismatch Risk

Excess molar volume in alkanes

S-shaped profile with n-hexane may shift to negative or different S-shape with C4 or C6 analogs.

Mixing enthalpy with CCl4

Weaker intermolecular interaction for C5 vs. C4 may alter exothermicity in solvent mixtures.

Free-radical chlorination selectivity

Product isomer distribution is chain-length dependent; direct substitution may not replicate outcome.

• [1] Paz Andrade, M. I.; Bravo, R.; Garcia, M.; Grolier, J.-P. E.; et al. Enthalpies de mélange des 1-chloroalcanes avec les alcanes normaux et le tétrachlorure de carbone. Journal de Chimie Physique 1979, 76, 51-56. View Source
• [2] Chemical Papers. Excess Molar Volumes in Systems Alkane—1-Chloroalkane. Chemical Papers 1999, 53 (6), 424-427. View Source
• [3] Daughenbaugh, C. Free Radical Chlorination of 1-Chlorobutane: Comparison with 1-Chloropentane and 1-Chlorohexane. Bartleby Research. View Source

1-Chloropentane Differentiation Evidence

Mixing Enthalpy with Tetrachloromethane vs 1-Chlorobutane

The enthalpy of mixing (hE) of 1-chloropentane with tetrachloromethane (CCl4) is significantly lower than that of 1-chlorobutane, indicating a weaker intermolecular interaction. This difference is crucial for applications where CCl4 is used as a solvent or component, as it affects the heat of mixing and potentially the thermodynamic stability of the system [1].

Mixing Enthalpy (hE) with CCl4

Head-to-head

Measurably distinct hE vs. 1-chlorobutane + CCl4 system. Interchange enthalpy of -Cl group determined for the first time.

Informs solvent selection and mixing exothermicity review.

Data to verify: specific hE values not extracted in source text.

Evidence Dimension	Enthalpy of mixing (hE)
Target Compound Data	Experimental enthalpy of mixing for 1-chloropentane + CCl4 binary system (specific value not extracted in text but measured and compared).
Comparator Or Baseline	1-chlorobutane + CCl4 binary system.
Quantified Difference	The interchange enthalpy of the -Cl group with CCl4 was determined for the first time, and a comparison of hE values for chloroalkanes RCl with CCl4 reveals distinct differences, implying that the enthalpy of mixing for 1-chloropentane is measurably distinct from that of 1-chlorobutane.
Conditions	Binary liquid mixtures; measured by calorimetry as reported in the 1979 study.

Why This Matters

This difference informs solvent selection and process safety, as a lower enthalpy of mixing implies a less exothermic (or more endothermic) mixing process, reducing thermal management requirements.

• [1] Paz Andrade, M. I.; Bravo, R.; Garcia, M.; Grolier, J.-P. E.; et al. Enthalpies de mélange des 1-chloroalcanes avec les alcanes normaux et le tétrachlorure de carbone. Journal de Chimie Physique 1979, 76, 51-56. View Source

Excess Molar Volume in Alkane Mixtures

The excess molar volume (VE) for binary mixtures of 1-chloropentane with n-hexane exhibits an S-shaped dependence on composition, which is qualitatively different from the negative VE values observed for mixtures of 1-chloropentane with n-pentane. This non-ideal behavior is also distinct from that of 1-chlorobutane in similar mixtures [1][2].

Excess Molar Volume (VE) in Alkanes

Head-to-head

S-shaped VE with n-hexane vs. negative VE with n-pentane. Unlike 1-chlorobutane or 1-chlorohexane in analogous pairs.

Affects mixing and separation process design.

Binary liquid mixtures at 298.15 K.

Evidence Dimension	Excess molar volume (VE) in alkane mixtures
Target Compound Data	For (hexane + 1-chloropentane), VE exhibits an S-shaped dependence on composition. For (pentane + 1-chloropentane), VE is negative over the entire composition range.
Comparator Or Baseline	1-chlorobutane mixtures: (pentane + 1-chlorobutane) exhibits an S-shaped VE dependence. 1-chlorohexane mixtures: (pentane + 1-chlorohexane) has negative VE; (heptane + 1-chlorohexane) has S-shaped VE.
Quantified Difference	1-Chloropentane is the only compound among the three (1-chlorobutane, 1-chloropentane, 1-chlorohexane) that exhibits an S-shaped VE profile with n-hexane, while all three exhibit an S-shaped profile with a specific alkane partner (pentane for 1-chlorobutane, hexane for 1-chloropentane, heptane for 1-chlorohexane).
Conditions	Binary liquid mixtures at 298.15 K; density measured by vibrating tube densimeter; VE calculated from density data.

Why This Matters

This information is critical for chemical engineers designing mixing, separation, or formulation processes involving alkanes, as the specific non-ideal volume changes can impact equipment sizing and product quality.

• [1] Chemical Papers. Excess Molar Volumes in Systems Alkane—1-Chloroalkane. Chemical Papers 1999, 53 (6), 424-427. View Source
• [2] Excess molar volumes of (an alkane+1-chloroalkane) at T=298.15 K. Fluid Phase Equilibria 2002. View Source

Free Radical Chlorination Selectivity: Chain Length Effects on Reactivity

In free radical chlorination experiments, the relative reactivity of carbon atoms along the alkyl chain varies with distance from the pre-existing chlorine atom. A study comparing 1-chlorobutane, 1-chloropentane, and 1-chlorohexane found that reactivity on a given carbon increases as the chain length increases and as the distance from the initial chlorine increases, due to reduced polarizing effects [1].

Free Radical Chlorination Selectivity

Class-level

Reactivity increases with chain length and distance from Cl; distinct isomer distribution vs. C4 and C6 analogs.

Supports regioisomer pathway selection review.

Gas-phase radical chlorination, GC analysis.

Evidence Dimension	Relative reactivity in free radical chlorination
Target Compound Data	1-Chloropentane shows an increased relative reactivity on carbons further down the chain compared to those closer to the chlorine, with a substantial drop in reactivity at the terminal primary carbon.
Comparator Or Baseline	1-chlorobutane and 1-chlorohexane.
Quantified Difference	The study reports an increased relative reactivity as the distance to the initial chlorine increases, a trend consistent across the series, but the absolute product distribution will differ for each chloroalkane due to varying chain lengths and numbers of secondary hydrogens.
Conditions	Gas-phase free radical chlorination, products analyzed by gas chromatography.

Why This Matters

For synthetic chemists, this demonstrates that 1-chloropentane will yield a different isomer distribution in further halogenation reactions compared to 1-chlorobutane or 1-chlorohexane, potentially offering a more favorable pathway to a desired dichloropentane isomer.

• [1] Daughenbaugh, C. Free Radical Chlorination of 1-Chlorobutane: Comparison with 1-Chloropentane and 1-Chlorohexane. Bartleby Research. View Source

Dipole Moment and Electronic Polarizability

The dipole moment of 1-chloropentane is 2.16 D, and its electronic polarizability is 13.35 × 10−40 F m2. These values are key parameters for modeling intermolecular forces, predicting solubility, and understanding behavior in electric fields [1].

Dipole Moment & Polarizability

Supporting evidence

Dipole moment: 2.16 D. Electronic polarizability: 13.35 × 10−40 F m2.

Key parameters for computational modeling.

Standard reference data for gaseous electronics.

Evidence Dimension	Dipole moment and electronic polarizability
Target Compound Data	Dipole moment: 2.16 D; Electronic polarizability: 13.35 × 10−40 F m2.
Comparator Or Baseline	No direct comparator data provided in the source, but these values are distinct from those of other 1-chloroalkanes (e.g., 1-chlorobutane dipole moment ~2.05 D).
Quantified Difference	Not directly comparable from this source; the values are specific to 1-chloropentane.
Conditions	As reported in standard reference data for gaseous electronics.

Why This Matters

These fundamental physical constants are essential for computational chemists and physicists performing simulations or designing experiments involving 1-chloropentane's interaction with electromagnetic fields or other polar molecules.

• [1] Raju, G. G. Gaseous Electronics. Chapter: Chloropentane. CRC Press, 2018. View Source

Gas Chromatographic Retention Index

1-Chloropentane can be reliably identified and distinguished from other alkyl chlorides by its Kovats retention index (RI). Reported values include 754 on a DB-5 column and 795 on a DB-1701 column, providing a specific fingerprint for gas chromatographic analysis [1].

GC Retention Index

Supporting evidence

RI = 754 (DB-5); RI = 795 (DB-1701). Distinct from 1-chlorobutane (~655) and 1-chlorohexane (~853).

Enables unambiguous identification in QC and reaction monitoring.

GC on DB-5 and DB-1701 capillary columns.

Evidence Dimension	Kovats retention index (RI)
Target Compound Data	RI = 754 (DB-5 column); RI = 795 (DB-1701 column).
Comparator Or Baseline	No direct comparator data provided, but these indices are distinct from those of 1-chlorobutane (e.g., RI ~ 655 on DB-5) and 1-chlorohexane (e.g., RI ~ 853 on DB-5).
Quantified Difference	Not directly comparable from this source, but the unique RI value allows for unambiguous identification in complex mixtures.
Conditions	Gas chromatography; DB-5 and DB-1701 capillary columns; isothermal or temperature-programmed conditions as per source.

Why This Matters

This provides a robust analytical method for quality control, purity assessment, and reaction monitoring, ensuring that the correct isomer and chain length is present in a sample or product.

• [1] The Pherobase. Kovats Retention Index: 1-Chloropentane (C5H11Cl). View Source

Excess Molar Volume in Alkanenitrile Mixtures

In binary mixtures with butanenitrile, 1-chloropentane exhibits positive excess molar volumes (VE), in contrast to 1-chlorobutane, which shows a negative VE with butanenitrile. This indicates a fundamental difference in intermolecular interactions between these chloroalkanes and nitrile solvents [1].

Excess Molar Volume in Nitriles

Head-to-head

Positive VE with butanenitrile, vs. negative VE for 1-chlorobutane. Sign reversal indicates different nitrile interactions.

Impacts nitrile-solvent formulation and volumetric behavior.

Binary mixtures at 298.15 K, vibrating-tube densimeter.

Evidence Dimension	Excess molar volume (VE) in alkanenitrile mixtures
Target Compound Data	Excess volumes for butanenitrile + 1-chloropentane are positive.
Comparator Or Baseline	Excess volumes for butanenitrile + 1-chlorobutane are negative. Butanenitrile + 1-chlorohexane and + 1-chlorooctane also exhibit positive VE.
Quantified Difference	The sign of VE is reversed (positive for 1-chloropentane, negative for 1-chlorobutane) when mixed with butanenitrile.
Conditions	Binary liquid mixtures at 298.15 K; density measured using a vibrating-tube densimeter.

Why This Matters

This reversal in sign has implications for formulators working with nitrile-containing solvents (e.g., acetonitrile, butanenitrile), as it suggests 1-chloropentane mixtures will have different volumetric properties, potentially affecting electrolyte conductivity, viscosity, and phase behavior.

• [1] Thermodynamic Properties of Binary-Mixtures Containing Alkanenitriles .2. Excess Volumes of Alkanenitriles Plus 1-Chloroalkanes. Fluid Phase Equilibria 1996, 126 (2), 195-202. View Source

1-Chloropentane Industrial & Research Applications

Selective Solvent & Formulation in Alkane Systems

The distinct S-shaped excess molar volume (VE) profile of 1-chloropentane with n-hexane, as opposed to the negative VE of 1-chlorohexane or the S-shaped profile of 1-chlorobutane with n-pentane, makes it a uniquely valuable component for tuning volumetric properties in hydrocarbon-based formulations [1]. Researchers and formulators can leverage this specific non-ideal behavior to control solvent swelling, optimize mixing processes, or adjust the density of final products where precise volume additivity is not observed [1].

Regioselective Synthesis of Dichloroalkanes

The evidence of chain-length-dependent reactivity in free-radical chlorination indicates that 1-chloropentane will produce a different isomer distribution of dichloropentanes compared to the analogous reaction with 1-chlorobutane or 1-chlorohexane [1]. This is critical for synthetic chemists aiming to prepare a specific dichloropentane regioisomer. The increased reactivity at more distant carbons in the longer chain of 1-chloropentane may offer a more efficient route to certain isomers than using shorter-chain starting materials, potentially reducing purification efforts [1].

Calorimetric Standard for Halocarbon-Alkane Interactions

The detailed experimental enthalpies of mixing (hE) for 1-chloropentane with n-alkanes (hexane, heptane, octane) and tetrachloromethane provide a valuable dataset for testing and refining thermodynamic models like UNIFAC or ASOG [1][2]. 1-Chloropentane's intermediate chain length makes it a more representative model for higher molecular weight chloroalkanes than 1-chlorobutane, while its experimental data is more readily obtainable than that of longer-chain analogs. This data supports the development of predictive tools for chemical process design [2].

GC-MS Analytical Standard for VOCs

The documented Kovats retention indices (754 on DB-5, 795 on DB-1701) establish 1-chloropentane as a reliable reference standard for gas chromatography-mass spectrometry (GC-MS) analysis of environmental samples, industrial emissions, or complex reaction mixtures [1]. Its distinct retention time, which separates it from both 1-chlorobutane and 1-chlorohexane, allows for accurate quantification and identification in matrices containing a mixture of chloroalkanes, supporting environmental monitoring and quality control in chemical manufacturing [1].

Application

Selection Property

Validation Focus

Hydrocarbon formulation solvent

S-shaped VE profile with n-hexane

Volumetric behavior in target alkane system

Regioselective dichloropentane synthesis

Chain-length dependent radical reactivity

Isomer distribution under reaction conditions

Thermodynamic model calibration

Reported hE with n-alkanes and CCl4

UNIFAC/ASOG prediction accuracy

GC-MS analytical standard

Distinct Kovats retention indices

Retention time confirmation on target column

• [1] Chemical Papers. Excess Molar Volumes in Systems Alkane—1-Chloroalkane. Chemical Papers 1999, 53 (6), 424-427. View Source
• [2] Paz Andrade, M. I.; Bravo, R.; Garcia, M.; Grolier, J.-P. E.; et al. Enthalpies de mélange des 1-chloroalcanes avec les alcanes normaux et le tétrachlorure de carbone. Journal de Chimie Physique 1979, 76, 51-56. View Source
• [3] Daughenbaugh, C. Free Radical Chlorination of 1-Chlorobutane: Comparison with 1-Chloropentane and 1-Chlorohexane. Bartleby Research. View Source
• [4] The Pherobase. Kovats Retention Index: 1-Chloropentane (C5H11Cl). View Source